

Neuropeptide Y (29-64): Receptor Binding Profile, Selectivity, and Experimental Methodologies

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Neuropeptide Y (29-64), amide, human TFA*

Cat. No.: *B1574824*

[Get Quote](#)

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Nomenclature & Structural Biology

Neuropeptide Y (NPY) is a highly conserved, 36-amino acid peptide that acts as a critical neurotransmitter and neuromodulator across the central and peripheral nervous systems. In biochemical and pharmacological contexts, the nomenclature Neuropeptide Y (29-64) refers specifically to the fully mature, biologically active 36-amino acid sequence (NPY 1-36) [1](#)[1].

This specific numbering is derived from the 97-amino acid prepro-NPY precursor protein. During post-translational processing, the N-terminal signal peptide (amino acids 1-28) is cleaved, leaving the 29-64 fragment as the mature NPY molecule before the subsequent cleavage of the C-terminal flanking peptide (CPON). NPY (29-64) requires an amidated C-terminus for full biological activity and receptor affinity.

Receptor Binding Profile and Selectivity

NPY (29-64) exerts its pleiotropic physiological effects—ranging from energy homeostasis and appetite stimulation to anxiolysis and neuroprotection—by binding to a family of Class A G-protein-coupled receptors (GPCRs) [2\[2\]](#). The primary functional subtypes in mammals are Y1, Y2, Y4, and Y5.

Unlike truncated C-terminal fragments (e.g., NPY 13-36) which are highly selective for the Y2 receptor, the full-length NPY (29-64) requires both its N-terminal and C-terminal domains to maintain high-affinity interactions across multiple receptor subtypes.

Quantitative Binding Affinity Profile

The following table summarizes the binding affinities (

/

) of NPY (29-64) across the primary Y-receptor subtypes, providing a comparative baseline for pharmacological targeting.

Receptor Subtype	Affinity (/)	Primary Localization	Key Physiological Role
Y1	~0.1 - 1.5 nM	Postsynaptic (CNS, Vasculature)	Vasoconstriction, Anxiolysis, Bone metabolism
Y2	~0.1 - 2.0 nM	Presynaptic (CNS, PNS)	Inhibition of neurotransmitter release, Memory
Y4	~10 - 25 nM	CNS, Gastrointestinal tract	Satiety signaling (Note: Y4 prefers Pancreatic Polypeptide over NPY)
Y5	~0.1 - 1.5 nM	Hypothalamus, CNS	Stimulation of food intake, Seizure modulation
y6	~1.0 nM (Mouse)	Hypothalamus	Energy homeostasis (Functions as a pseudogene in humans)

Mechanistic Action and Signaling Pathways

All NPY receptors are coupled to

heterotrimeric proteins [3\[3\]](#). The binding of NPY (29-64) triggers a conformational shift that dissociates the

subunit from the

dimer, initiating a primarily inhibitory signaling cascade [4\[4\]](#).

- Adenylyl Cyclase Inhibition: The


subunit directly inhibits adenylyl cyclase, plummeting intracellular cyclic AMP (cAMP) levels and dampening downstream Protein Kinase A (PKA) activity.

- Ion Channel Modulation: The

subunit mediates the inhibition of presynaptic voltage-gated calcium channels (

) and the activation of G-protein-coupled inwardly rectifying potassium channels (GIRKs).

This hyperpolarizes the membrane, effectively silencing neuronal excitability and blunting neurotransmitter release [4\[4\]](#).



[Click to download full resolution via product page](#)

Figure 1: NPY (29-64) GPCR signaling cascade illustrating Gi/o-mediated cellular inhibition.

Self-Validating Experimental Protocols

Reproducibility in peptide research hinges on controlling variables like non-specific binding and enzymatic degradation. The following protocols are engineered with built-in causal logic to ensure self-validation.

Protocol 1: Competitive Radioligand Binding Assay for NPY Receptors

Objective: To determine the binding affinity (

) of unlabeled NPY (29-64) against a radiolabeled tracer (e.g.,

-PYY) at specific Y-receptor subtypes [5](#)[5].

- Step 1: Reagent & Peptide Preparation: Dissolve NPY (29-64) in a binding buffer containing 0.1% Bovine Serum Albumin (BSA).
 - Causality: Peptides are highly "sticky" and prone to charge-based interactions. BSA acts as a carrier protein, and utilizing low-binding labware prevents the loss of peptide to tube walls, which is a primary cause of high variability at low concentrations [5](#)[5].
- Step 2: Membrane Incubation: Combine cell membranes expressing the target NPY receptor, the radioligand, and serial dilutions of NPY (29-64) in Binding Buffer (25 mM HEPES, 2.5 mM, 1 mM, pH 7.4). Incubate for 2 hours at room temperature.
 - Causality: Divalent cations (,) are strictly required to stabilize the GPCR-G protein complex, which is necessary for the receptor to adopt the high-affinity state required for accurate agonist binding measurement.

- **Step 3: Termination & Washing:** Terminate the reaction via rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Wash rapidly 3-4 times with ice-cold buffer.
 - **Causality:** PEI neutralizes the negative charge of the glass fiber, drastically reducing non-specific radioligand binding to the filter matrix. Ice-cold washes slow the dissociation kinetics of the bound ligand during the separation phase.
- **Validation Check:** Always include a known high-affinity, subtype-selective antagonist (e.g., BIBP3226 for the Y1 receptor) as a positive control. If the antagonist fails to displace the radioligand at expected values, the membrane integrity or radioligand viability is compromised.

Protocol 2: In Vivo Intranasal Administration for CNS Targeting

Objective: Non-invasive delivery of NPY (29-64) to the brain, bypassing the blood-brain barrier (BBB) via the olfactory and trigeminal neural pathways [4\[4\]](#).

- **Step 1: High-Concentration Formulation:** Dissolve NPY (29-64) in sterile saline (0.9% NaCl) to achieve the required dosage in a micro-volume (e.g., 10 µL total).
 - **Causality:** Minimizing the administration volume prevents the solution from draining into the esophagus or causing pulmonary aspiration, ensuring the peptide remains localized to the nasal mucosa.
- **Step 2: Animal Positioning:** Gently restrain the conscious or lightly anesthetized rodent in a supine position.
 - **Causality:** A supine posture utilizes gravity to pool the peptide solution at the cribriform plate, maximizing contact time with the olfactory epithelium.
- **Step 3: Droplet Administration:** Using a fine-tip micropipette, administer the solution in small increments (e.g., 2-3 µL drops), alternating between the left and right nostrils.

- Causality: Alternating nostrils prevents fluid overflow and maximizes the absorptive surface area, increasing the total bioavailability of the peptide in the CNS.
- Validation Check: Before conducting behavioral assays, run a pilot cohort using a fluorescently tagged NPY analogue. Perform sagittal brain sectioning 30-60 minutes post-administration to visually confirm successful olfactory-to-CNS transit.

Critical Handling, Storage, and Stability Parameters

NPY (29-64) is highly susceptible to structural degradation caused by repeated freeze-thaw cycles. Each cycle induces the formation of microscopic ice crystals that physically denature the peptide's secondary structure. Furthermore, localized pH shifts and solute concentration spikes during the freezing process can irreversibly damage the peptide, leading to a loss of biological activity and high experimental variability [4\[4\]](#).

Best Practice: Reconstitute the lyophilized powder in a single batch according to the manufacturer's solubility guidelines. Immediately divide the stock solution into single-use aliquots using low-protein-binding microcentrifuge tubes, and store them at -80°C. Thaw only the exact number of aliquots required for a single experiment and discard any unused thawed portions.

References

- ResearchGate - NPY receptors as potential targets for anti-obesity drug development URL: [\[Link\]](#)
- PubMed Central (PMC) - Therapeutic potential of neuropeptide Y (NPY) receptor ligands URL: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [2. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [3. Therapeutic potential of neuropeptide Y \(NPY\) receptor ligands - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [4. pdf.benchchem.com \[pdf.benchchem.com\]](https://www.benchchem.com/pdf/b1574824/docs#neuropeptide-y-29-64-receptor-binding-profile-selectivity-and-experimental-methodologies)
- [5. pdf.benchchem.com \[pdf.benchchem.com\]](https://www.benchchem.com/pdf/b1574824/docs#neuropeptide-y-29-64-receptor-binding-profile-selectivity-and-experimental-methodologies)
- To cite this document: BenchChem. [Neuropeptide Y (29-64): Receptor Binding Profile, Selectivity, and Experimental Methodologies]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1574824/docs#neuropeptide-y-29-64-receptor-binding-profile-selectivity-and-experimental-methodologies\]](https://www.benchchem.com/product/b1574824/docs#neuropeptide-y-29-64-receptor-binding-profile-selectivity-and-experimental-methodologies)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check